Cas no 2490398-43-9 ({5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol)

{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol is a bicyclic organic compound featuring a phenyl-substituted azabicycloheptane core with a hydroxymethyl functional group. This structure imparts rigidity and stereochemical complexity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s bicyclic framework enhances binding affinity in receptor-targeted applications, while the hydroxymethyl group offers versatility for further derivatization. Its well-defined stereochemistry and stability under standard conditions facilitate precise modifications in drug discovery. Potential applications include the development of central nervous system (CNS) agents or enzyme inhibitors due to its scaffold’s resemblance to bioactive motifs. High purity grades are available for research and industrial use.
{5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol structure
2490398-43-9 structure
Product Name:{5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol
CAS No:2490398-43-9
MF:C13H17NO
MW:203.280183553696
MDL:MFCD32853167
CID:5671057
PubChem ID:154877066
Update Time:2025-11-01

{5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-39870233
    • EN300-27081356
    • {5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
    • 2490398-43-9
    • {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol
    • MDL: MFCD32853167
    • Inchi: 1S/C13H17NO/c15-10-12-6-13(7-12,9-14-8-12)11-4-2-1-3-5-11/h1-5,14-15H,6-10H2
    • InChI Key: ZJCYNAZJTBTTKJ-UHFFFAOYSA-N
    • SMILES: OCC12CNCC(C3C=CC=CC=3)(C1)C2

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.3Ų

{5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27081356-1g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9
1g
$1357.0 2023-09-11
Enamine
EN300-27081356-5g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9
5g
$3935.0 2023-09-11
Enamine
EN300-27081356-10g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9
10g
$5837.0 2023-09-11
Enamine
EN300-27081356-0.05g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
0.05g
$1140.0 2025-03-15
Enamine
EN300-27081356-0.1g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
0.1g
$1195.0 2025-03-15
Enamine
EN300-27081356-0.25g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
0.25g
$1249.0 2025-03-15
Enamine
EN300-27081356-0.5g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
0.5g
$1302.0 2025-03-15
Enamine
EN300-27081356-1.0g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
1.0g
$1357.0 2025-03-15
Enamine
EN300-27081356-2.5g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
2.5g
$2660.0 2025-03-15
Enamine
EN300-27081356-5.0g
{5-phenyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
2490398-43-9 95.0%
5.0g
$3935.0 2025-03-15

Additional information on {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol

Introduction to {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol (CAS No: 2490398-43-9)

{5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2490398-43-9, belongs to a class of molecules known for their unique structural and functional properties. The presence of a bicyclic framework incorporating an azabicyclo structure, combined with a phenyl substituent and a hydroxymethyl group, makes this molecule of particular interest for its potential applications in drug discovery and development.

The structural complexity of {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol arises from its bicyclic system, which consists of three interconnected rings: a seven-membered cycloheptane ring, an azabicyclo ring, and a phenyl group attached to the nitrogen atom of the azabicyclo moiety. This intricate arrangement not only contributes to the compound's distinct chemical identity but also opens up possibilities for diverse interactions with biological targets. The hydroxymethyl group at the 1-position of the molecule further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol exemplifies this trend, as it combines elements that are known to be pharmacologically relevant. The azabicyclo moiety, in particular, has been extensively studied for its role in modulating biological pathways and its ability to interact with enzymes and receptors in a highly specific manner. This has led to its incorporation into various lead compounds that are being explored for treating a range of diseases.

The phenyl substituent in {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol also plays a crucial role in determining the compound's chemical behavior and biological activity. Phenyl groups are well-known for their ability to enhance binding affinity and metabolic stability, making them popular in drug design. The combination of these features in {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol suggests that it may exhibit promising properties as an intermediate or lead compound in medicinal chemistry.

Recent studies have highlighted the importance of structural diversity in drug discovery programs, emphasizing the need for innovative molecular architectures that can provide unique pharmacological profiles. {5-phenyl-3-azabicyclo3.1.1heptan-1-yl}methanol fits well within this context, as its complex structure offers multiple sites for functionalization and interaction with biological targets. Researchers have been exploring various derivatives of this compound to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The synthesis of {5-phenyl-3-azabicyclo3.1.1heptan-1-ylmethanol is a challenging task that requires careful consideration of reaction conditions and synthetic strategies. The presence of multiple stereocenters and sensitive functional groups necessitates precise control over reaction parameters to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to tackle such complex molecules more effectively, paving the way for the exploration of new derivatives with tailored properties.

In conclusion, {5-phényl-{tricycle[3.]{2.]{4.]}}butan{!{-!}-!{!{-!}-methyl}-!{-!}-ol}} (CAS No: 2490398{!{-!}-43}{!{-!}-9}) represents a significant advancement in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its complex architecture, combined with functional groups that are known to be pharmacologically relevant, makes it a valuable candidate for further investigation in drug discovery programs aimed at developing novel therapeutics.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.